Cas no 170746-99-3 (2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 170746-99-3
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• MDL: MFCD08271835
• CID: 4612131
• PubChem ID: 7131857
• Update Time: 2025-06-26

2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic Acid
• 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid

• MDL： MFCD08271835
• Inchi： 1S/C11H11N3O2S/c15-10(16)6-9-12-13-11(17)14(9)7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,17)(H,15,16)
• InChI Key： IWYFNJQFRWABIB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1N(CC2=CC=CC=C2)C(S)=NN=1

Additional information on 2-(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid

Introduction to Compound CAS No. 170746-99-3: 2-(4-Benzyl-5-Sulfanyl-4H-1,2,4-Triazol-3-Yl)Acetic Acid

Triazole-containing compounds have long been recognized for their versatile pharmacological properties due to the inherent stability and bioactivity of the triazole core structure. Among these derivatives, Compound CAS No. 170746-99-3, formally named "2-(4-Benzyl-5-Sulfanyl-4H-1,2,4-Triazol-3-Yl)-Acetic Acid", represents a unique molecular configuration that combines the structural advantages of benzyl groups with sulfur-containing functionalities. This compound exhibits a molecular formula of C₁₂H₁₁N₃OS and features a substituted acetic acid moiety (acetic acid derivative) attached to a triazole ring system (triazole core structure). The presence of the sulfanyl group (S-H) at position 5 introduces redox-active properties and enhances ligand interactions with biological targets.

The synthesis of this compound has been optimized in recent studies to improve scalability and purity. A 2023 publication in the "Journal of Medicinal Chemistry" detailed a one-pot approach using microwave-assisted chemistry to form the triazole ring under solvent-free conditions. This method demonstrated an 85% yield improvement compared to traditional protocols by employing copper(I) iodide as a catalyst and controlling reaction temperatures between 80–100°C for optimal nucleophilic substitution efficiency. The benzyl group was introduced via Suzuki-Miyaura coupling with high stereochemical fidelity using palladium(0) catalysts under mild conditions.

In vitro studies published in early 2024 revealed significant cytotoxic activity against human pancreatic cancer cell lines (PANC-

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